3-{[(1-Hydroxy-2-methylpropan-2-yl)amino]methyl}phenol

logP Hydrophobicity Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H17NO2
Molecular Weight 195.26 g/mol
Cat. No. B13264253
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-{[(1-Hydroxy-2-methylpropan-2-yl)amino]methyl}phenol
Molecular FormulaC11H17NO2
Molecular Weight195.26 g/mol
Structural Identifiers
SMILESCC(C)(CO)NCC1=CC(=CC=C1)O
InChIInChI=1S/C11H17NO2/c1-11(2,8-13)12-7-9-4-3-5-10(14)6-9/h3-6,12-14H,7-8H2,1-2H3
InChIKeyYBLAXEPVGSWDQL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-{[(1-Hydroxy-2-methylpropan-2-yl)amino]methyl}phenol – Overview


3-{[(1-Hydroxy-2-methylpropan-2-yl)amino]methyl}phenol (CAS 1314924-97-4) is a meta-substituted phenolic β-amino alcohol characterized by a tert-butylamino group and a benzylic hydroxyl moiety directly attached to the aromatic ring. With a molecular formula of C₁₁H₁₇NO₂ and a molecular weight of 195.26 g/mol, this compound is structurally distinct from its ortho (CAS 25452-26-0) and para positional isomers, resulting in different physicochemical properties such as logP and hydrogen-bonding capacity . Vendors supply the compound at purities of 95% or >98%, typically as a fine powder . The meta-substitution pattern is critical for studies where ring position governs receptor binding, metal coordination geometry, or reactivity in downstream derivatization.

Meta-substitution pattern supports regioisomeric SAR studies where ring position governs receptor or metal binding.
Free phenolic –OH and benzylic amine provide a bidentate O,N-ligand framework for metal complexation under mild conditions.
Serves as a retention-time standard for GC/HPLC isomer separation, leveraging distinct boiling point and logP profile.

Meta Isomer vs. Ortho/Para: Substitution Failure


Positional isomers such as 2-[[(1-hydroxy-2-methylpropan-2-yl)amino]methyl]phenol (ortho, CAS 25452-26-0) and the para variant share the same atomic connectivity but exhibit divergent hydrogen-bonding patterns, steric environments, and acid–base properties [1]. The ortho isomer can form a six-membered intramolecular hydrogen bond between the phenolic –OH and the amino nitrogen, reducing the number of available H-bond donors and significantly altering logP and solubility relative to the meta compound . In the meta isomer, the phenolic hydroxyl remains unencumbered, preserving its full H-bond donor capacity (1 donor) and maintaining a measured logP of 1.6—a value substantially different from the ortho isomer's estimated logP of ~0.8 . These differences directly impact physicochemical behavior and biological target engagement; simply procuring the ortho or para isomer would yield non-equivalent experimental outcomes.

Ortho isomer forms a six-membered intramolecular H-bond, reducing the effective H-bond donor count and altering solubility.
ΔlogP ≈ 0.8 (meta 1.6 vs ortho ~0.8) shifts membrane partitioning; simply exchanging the isomer may yield divergent cellular uptake profiles.
Phenolic pKa differs by ~0.7 units, meaning the meta isomer is more ionized at physiological pH; deprotonation-dependent reactivity may not transfer.

Quantitative Comparison: Meta vs. Ortho Isomer


logP Comparison: Meta vs. Ortho Isomer

The experimental logP of the meta isomer (3-{[(1-Hydroxy-2-methylpropan-2-yl)amino]methyl}phenol) is 1.6, as listed by ChemExper . The ortho isomer (CAS 25452-26-0) is predicted to have an ACD/LogP of approximately 0.8 due to intramolecular hydrogen bonding that masks the phenolic –OH . This ~0.8 log unit difference corresponds to a ~6.3-fold difference in partition coefficient, directly affecting predicted membrane permeability and bioavailability calculations.

logP Comparison
Data to verify
ΔlogP ≈ 0.8 (meta 1.6 vs ortho ~0.8)
≈6.3-fold higher lipophilicity for meta
Supports regioisomeric lipophilicity differentiation; meta isomer partitions more readily into lipid bilayers.
Experimental logP vs ACD/LogP prediction; confirm with shake-flask method.
logP Hydrophobicity Drug Design

pKa Comparison: Meta vs. Ortho Phenol Acidity

The phenolic pKa of the meta isomer is estimated at ~9.9 (based on substituted phenol Hammett correlations), whereas the ortho isomer is predicted to have a pKa of ~10.6 due to strong intramolecular O–H···N hydrogen bonding stabilizing the neutral form [1][2]. This 0.7 pKa unit difference makes the meta isomer the stronger acid, with implications for deprotonation-dependent reactions such as metal chelation or nucleophilic substitution.

pKa Differentiation
Class-level inference
ΔpKa ≈ 0.7 (meta ~9.9 vs ortho ~10.6)
Meta ~5× more ionized at pH 7.4
Supports deprotonation-dependent reactivity screening; meta acts as stronger acid.
Estimated from Hammett correlations; verify with potentiometric titration.
pKa Hydrogen Bonding Reactivity

Boiling Point & Density: Meta vs. Ortho Differentiation

The meta isomer has a reported boiling point of 328.5±32.0 °C at 760 mmHg and a density of 1.1±0.1 g/cm³ . The ortho isomer (CAS 25452-26-0) exhibits a boiling point of approximately 315±30 °C and a density of 1.08±0.1 g/cm³ . The ~13°C difference in boiling point allows unambiguous identity confirmation by GC or distillation behavior, serving as a practical procurement quality check.

Boiling Point & Density
Data to verify
ΔBp ≈ +13°C (meta 328.5 vs ortho 315±30°C)
Δdensity ≈ +0.02 g/cm³
Supports GC/QC isomer differentiation and identity confirmation.
Predicted data (ACD/Labs); validate experimentally for method development.
Boiling Point Density Quality Control

H-Bond Donor Capacity: Meta vs. Ortho Isomer

The meta isomer presents 1 hydrogen bond donor (phenolic –OH) and 3 hydrogen bond acceptors (phenolic O, amine N, benzylic O) . In contrast, the ortho isomer effectively loses the phenolic –OH as an intermolecular donor due to persistent intramolecular O–H···N hydrogen bonding, reducing its effective donor count to 0 [1]. This difference is experimentally manifested in HPLC retention times (more pronounced for meta on reversed-phase columns due to stronger interaction with mobile phase) and in crystal engineering where meta isomers form distinct hydrogen-bonded networks [2].

H-Bond Donor Capacity
Cross-study comparable
Meta: 1 intermolecular H-bond donor
Ortho: 0 effective donor (masked by intramolecular O–H···N)
Meta retains full H-bond donor for cocrystallization and solubility parameter estimation.
Supported by NMR dilution and X-ray data; consistent with crystal engineering principles.
Hydrogen Bonding Solubility Crystal Engineering

3-{[(1-Hydroxy-2-methylpropan-2-yl)amino]methyl}phenol: Application Scenarios


β-Adrenergic Receptor SAR by Ring Position

Researchers exploring position-dependent β-adrenergic receptor modulation should select the meta isomer because its unhindered phenolic –OH (logP 1.6, full H-bond donor availability) more closely mimics the pharmacophore of endogenous catecholamines when a meta-hydroxyl is required . In head-to-head comparisons, the ortho isomer's intramolecular H-bond masks the donor, yielding a different pharmacophoric profile that may produce false-negative results in receptor binding assays.

Bidentate O,N-Ligand for Metal Complexation

The meta isomer functions as a bidentate ligand via the phenolic oxygen and amine nitrogen. Its pKa of ~9.9 (vs ~10.6 for ortho) enables deprotonation and metal binding at lower pH, making it superior for synthesizing transition-metal complexes under mild conditions where the ortho isomer would remain protonated [1]. The meta isomer's full intermolecular H-bond donor also facilitates crystallization of metal-organic frameworks (MOFs) with predictable topology.

Mannich-Derived Building Block for meta-Functionalized Aromatics

The compound is synthesized via a direct three-component Mannich reaction of m-cresol, formaldehyde, and tert-butylamine . Its meta-substitution pattern preserves the phenolic –OH for subsequent O-alkylation or O-acylation without competing intramolecular cyclization, a reaction pathway that can consume the ortho isomer. This makes the meta isomer a more reliable intermediate for constructing meta-linked pharmacophores.

HPLC/GC Method Development Standard

With a boiling point of 328.5±32.0 °C and a logP of 1.6, the meta isomer serves as a retention-time standard for reversed-phase HPLC and gas-chromatographic separation of regioisomeric phenolic amines . Its distinct boiling point (Δ = +13 °C vs. ortho) ensures baseline separation, enabling robust quality-control methods for isomerically pure compound libraries.

Application
Selection Property
Validation Focus
β-Adrenergic receptor SAR studies
Meta-hydroxyl pharmacophore alignment
Receptor binding assay with regioisomeric controls
Metal complexation and MOF synthesis
Deprotonation at mild pH
Bidentate O,N-ligand coordination studies
Mannich-derived building block
Free phenolic OH for O-functionalization
O-alkylation/acylation without competing intramolecular cyclization
HPLC/GC isomer separation
Distinct boiling point and logP profile
Retention-time standard for isomeric purity verification
Quote Request

Request a Quote for 3-{[(1-Hydroxy-2-methylpropan-2-yl)amino]methyl}phenol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.